3-(3,5-dimethylphenyl)-2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 3-(3,5-dimethylphenyl)-2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C24H24N4O2S/c1-15-11-16(2)13-17(12-15)28-23(30)22-21(18-7-3-4-8-19(18)25-22)26-24(28)31-14-20(29)27-9-5-6-10-27/h3-4,7-8,11-13,25H,5-6,9-10,14H2,1-2H3
• InChI Key: JOYYYYFGJQZQSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)N5CCCC5)C
• Molecular Formula: C24H24N4O2S
• Molecular Weight: 432.5 g/mol

Description

3-(3,5-dimethylphenyl)-2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C24H24N4O2S and its molecular weight is 432.54. The purity is usually 95%.
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Scientific Research Applications

Pyrrolidine in Drug Discovery

Pyrrolidine, a five-membered nitrogen-containing heterocycle, is frequently utilized in medicinal chemistry to develop compounds for treating human diseases. Its inclusion in drug molecules is favored due to its ability to efficiently explore pharmacophore space, contribute to stereochemistry, and offer increased three-dimensional molecular coverage. Pyrrolidine derivatives, including pyrrolizines and pyrrolidine-2-ones, have shown selectivity towards various biological targets, emphasizing the importance of stereochemistry and the spatial orientation of substituents in influencing biological activity (Li Petri et al., 2021).

Pyrimidine Derivatives as Optical Sensors

Pyrimidine derivatives are not only pivotal in pharmaceutical applications but also serve as exquisite sensing materials. Their ability to form coordination and hydrogen bonds makes them suitable for use as sensing probes. This review encompasses various pyrimidine-based optical sensors, highlighting their applications in photo- and electroluminescence. The inclusion of pyrimidine and its derivatives into π-extended conjugated systems is particularly valuable for creating novel optoelectronic materials (Jindal & Kaur, 2021).

Indole Derivatives for Hepatic Protection

Indole-3-Carbinol (I3C) and its derivatives, characterized by an indole backbone, have been reported to exhibit protective effects against chronic liver injuries. These compounds regulate transcriptional factors, alleviate oxidative stress, and modulate enzymes relevant to hepatitis viral replication and metabolism of hepatotoxic substances, demonstrating their potential in hepatic protection through pleiotropic mechanisms (Wang et al., 2016).